Cas no 2228294-58-2 (2-chloro-4-(3-methoxyazetidin-3-yl)methyl-6-methylpyridine)

• Product Name: 2-chloro-4-(3-methoxyazetidin-3-yl)methyl-6-methylpyridine
• CAS No: 2228294-58-2
• MF: C₁₁H₁₅ClN₂O
• MW: 226.702601671219
• CID: 5943375
• PubChem ID: 165802498
• Update Time: 2025-05-23

2-chloro-4-(3-methoxyazetidin-3-yl)methyl-6-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-chloro-4-(3-methoxyazetidin-3-yl)methyl-6-methylpyridine
• EN300-1995434
• 2-chloro-4-[(3-methoxyazetidin-3-yl)methyl]-6-methylpyridine
• 2228294-58-2

• Inchi： 1S/C11H15ClN2O/c1-8-3-9(4-10(12)14-8)5-11(15-2)6-13-7-11/h3-4,13H,5-7H2,1-2H3
• InChI Key： PIGHHCYPGLBDLA-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(C)=N1)CC1(CNC1)OC

Computed Properties

• Exact Mass: 226.0872908g/mol
• Monoisotopic Mass: 226.0872908g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 34.2Ų

Additional information on 2-chloro-4-(3-methoxyazetidin-3-yl)methyl-6-methylpyridine

Exploring the Versatile Applications and Properties of 2-chloro-4-(3-methoxyazetidin-3-yl)methyl-6-methylpyridine (CAS No. 2228294-58-2)

The chemical compound 2-chloro-4-(3-methoxyazetidin-3-yl)methyl-6-methylpyridine (CAS No. 2228294-58-2) is a specialized organic molecule that has garnered significant interest in pharmaceutical and agrochemical research. This compound features a unique structural framework combining a pyridine ring with a methoxyazetidine moiety, making it a valuable intermediate in the synthesis of bioactive molecules. Its molecular formula is C₁₁H₁₅ClN₂O, and it exhibits properties that are highly sought after in drug discovery and material science.

One of the most intriguing aspects of 2-chloro-4-(3-methoxyazetidin-3-yl)methyl-6-methylpyridine is its potential role in the development of novel therapeutics. Researchers are particularly interested in its ability to act as a building block for kinase inhibitors, which are crucial in targeting cancer and inflammatory diseases. The presence of the methoxyazetidine group enhances the molecule's solubility and bioavailability, addressing common challenges in drug formulation. Additionally, the chloro and methyl substituents on the pyridine ring contribute to its reactivity, enabling diverse chemical modifications.

In the agrochemical sector, 2-chloro-4-(3-methoxyazetidin-3-yl)methyl-6-methylpyridine is being explored for its potential as a precursor to pesticides and herbicides. The compound's structural features allow it to interact with specific enzymes in pests, offering a targeted approach to crop protection. With the growing demand for sustainable agriculture, this molecule aligns with the industry's shift toward environmentally friendly solutions. Its low toxicity profile and high efficacy make it a promising candidate for next-generation agrochemicals.

The synthesis of 2-chloro-4-(3-methoxyazetidin-3-yl)methyl-6-methylpyridine involves multi-step organic reactions, often starting from commercially available pyridine derivatives. Key steps include the introduction of the methoxyazetidine group via nucleophilic substitution and subsequent functionalization of the pyridine ring. Advanced techniques such as chromatography and spectroscopy are employed to ensure high purity and yield. Researchers are also investigating greener synthetic routes to minimize environmental impact, reflecting the broader trend toward sustainable chemistry.

Market trends indicate a rising demand for 2-chloro-4-(3-methoxyazetidin-3-yl)methyl-6-methylpyridine, driven by its applications in pharmaceuticals and agrochemicals. The compound's versatility and adaptability to various chemical transformations position it as a valuable asset in industrial and academic research. As regulatory agencies emphasize safer and more efficient chemical processes, this molecule's optimized synthesis and broad applicability are likely to keep it in the spotlight.

For researchers and industry professionals, understanding the properties and potential of 2-chloro-4-(3-methoxyazetidin-3-yl)methyl-6-methylpyridine is essential. Its role in drug discovery, crop protection, and material science underscores its importance in modern chemistry. With ongoing advancements in synthetic methodologies and application studies, this compound is poised to contribute significantly to scientific and industrial progress.